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Compound of Interest

Compound Name: Bongardol

Cat. No.: B179853

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bongardol, a long-chain phenolic ester, has garnered interest for its potential applications as a
preservative, antimicrobial, and insecticidal agent. This technical guide provides a
comprehensive overview of its chemical identity, physicochemical properties, and a discussion
of its potential biological activities based on related compounds. While specific experimental
data for Bongardol is limited in publicly available literature, this guide synthesizes the existing
knowledge to provide a foundation for future research and development.

Chemical Identity and Synonyms

The nomenclature and key identifiers for Bongardol are summarized in the table below. The
IUPAC name, 2-(4-hydroxyphenyl)ethyl octacosanoate, is derived from its structure as an ester
of tyrosol (2-(4-hydroxyphenyl)ethanol) and octacosanoic acid, a 28-carbon saturated fatty
acid.
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Identifier Value
IUPAC Name 2-(4-hydroxyphenyl)ethyl octacosanoate
Bongardol, Octacosanoic acid 2-(4-
Synonyms
hydroxyphenyl)ethyl ester
CAS Number 123690-76-6
Molecular Formula C36H6403

Physicochemical Properties

The physicochemical properties of Bongardol are crucial for understanding its behavior in
various systems, including its solubility, stability, and potential for formulation. The following
table summarizes key quantitative data.

Property Value Source
Molecular Weight 544.9 g/mol

Boiling Point 627.8 °C at 760 mmHg

Flash Point 221.5°C

Density 0.929 g/cm?3

Vapor Pressure 2.35E-16 mmHg at 25°C

Refractive Index 1.488

Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of Bongardol is not readily
available in the scientific literature, a general methodology can be inferred from the synthesis of
similar long-chain tyrosol esters. The most common and environmentally friendly approach is
through enzyme-catalyzed esterification.
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General Protocol for Lipase-Catalyzed Synthesis of
Tyrosol Esters

This protocol is a generalized procedure and would require optimization for the specific

synthesis of Bongardol.

Materials:

Tyrosol (2-(4-hydroxyphenyl)ethanol)

Octacosanoic acid

Immobilized lipase (e.g., Novozym 435, Candida antarctica lipase B)

Anhydrous organic solvent (e.g., 2-methyl-2-butanol, hexane, or a solvent-free system using
an excess of one reactant)

Molecular sieves (optional, to remove water and drive the reaction forward)

Rotary evaporator

Chromatography system for purification (e.qg., silica gel column chromatography)

Procedure:

Reactant Dissolution: Dissolve tyrosol and octacosanoic acid in the chosen organic solvent
in a sealed reaction vessel. A slight molar excess of the fatty acid is often used.

Enzyme Addition: Add the immobilized lipase to the reaction mixture. The amount of enzyme
is typically a percentage of the total substrate weight and needs to be optimized.

Reaction Conditions: The reaction is typically carried out with agitation (e.g., magnetic
stirring or shaking) at a controlled temperature (e.g., 40-60 °C) for a period ranging from
several hours to days, depending on the desired conversion.

Monitoring the Reaction: The progress of the reaction can be monitored by techniques such
as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).
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» Enzyme Removal: Once the reaction has reached the desired endpoint, the immobilized
enzyme can be easily removed by filtration for potential reuse.

» Solvent Removal: The organic solvent is removed from the reaction mixture using a rotary
evaporator.

 Purification: The crude product is then purified using an appropriate chromatographic
technique to isolate the desired 2-(4-hydroxyphenyl)ethyl octacosanoate.

o Characterization: The structure and purity of the final product should be confirmed using
analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass
Spectrometry (MS).

Biological Activity and Signaling Pathways

Specific studies on the biological activity and the signaling pathways affected by Bongardol
are not available. However, based on its structure as a phenolic lipid, its potential mechanisms
of action can be postulated.

Postulated Antimicrobial Mechanism of Action

Phenolic lipids are known to exert their antimicrobial effects primarily through the disruption of
microbial cell membranes. The lipophilic fatty acid chain is thought to intercalate into the lipid
bilayer of the cell membrane, leading to a loss of integrity, increased permeability, and eventual
cell death. The phenolic headgroup may also play a role by interacting with membrane proteins
or interfering with cellular energy production.

Bongardol Membrane Disruption Increased Permeability Leakage of Cellular Contents
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Caption: Postulated mechanism of Bongardol's antimicrobial activity.

Postulated Insecticidal Mechanism of Action
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The insecticidal activity of long-chain fatty acid esters is often attributed to their ability to
penetrate the insect's waxy cuticle, leading to dehydration. Additionally, they may interfere with
the respiratory system by blocking spiracles or have neurotoxic effects. One source has
suggested that Bongardol acts as a neurotoxin in insects.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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